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Roseoside Roseoside
Brand Name: Vulcanchem
CAS No.: 54835-70-0
VCID: VC0058025
InChI: InChI=1S/C19H30O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-7,11,13-17,20,22-25H,8-9H2,1-4H3/b6-5+/t11-,13-,14-,15+,16-,17-,19-/m1/s1
SMILES: CC1=CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Molecular Formula: C19H30O8
Molecular Weight: 386.4 g/mol

Roseoside

CAS No.: 54835-70-0

Reference Standards

VCID: VC0058025

Molecular Formula: C19H30O8

Molecular Weight: 386.4 g/mol

Roseoside - 54835-70-0

CAS No. 54835-70-0
Product Name Roseoside
Molecular Formula C19H30O8
Molecular Weight 386.4 g/mol
IUPAC Name (4S)-4-hydroxy-3,5,5-trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one
Standard InChI InChI=1S/C19H30O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-7,11,13-17,20,22-25H,8-9H2,1-4H3/b6-5+/t11-,13-,14-,15+,16-,17-,19-/m1/s1
Standard InChIKey SWYRVCGNMNAFEK-MHXFFUGFSA-N
Isomeric SMILES CC1=CC(=O)CC([C@]1(/C=C/[C@@H](C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)(C)C
SMILES CC1=CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Canonical SMILES CC1=CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Appearance Oil
Synonyms roseoside
PubChem Compound 9930064
Last Modified Nov 11 2021
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